Cas no 29333-99-1 (1,7-Heptanediamine,N1,N1,N7,N7-tetramethyl-)

1,7-Heptanediamine,N1,N1,N7,N7-tetramethyl- structure
29333-99-1 structure
Product Name:1,7-Heptanediamine,N1,N1,N7,N7-tetramethyl-
CAS No:29333-99-1
MF:C11H26N2
MW:186.337543010712
CID:270189
PubChem ID:193650
Update Time:2025-04-19

1,7-Heptanediamine,N1,N1,N7,N7-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,7-Heptanediamine,N1,N1,N7,N7-tetramethyl-
    • N,N,N',N'-tetramethylheptane-1,7-diamine
    • 1,7-Heptanediamine, N,N,N',N'-tetramethyl-
    • 1,7-heptanediamine, N~1~,N~1~,N~7~,N~7~-tetramethyl-
    • SCHEMBL231640
    • [7-(DIMETHYLAMINO)HEPTYL]DIMETHYLAMINE
    • 1,7TMH
    • 29333-99-1
    • N,N,N',N'-Tetramethyl-1,7-heptanediamine
    • DTXSID00183569
    • N,N'-Tetramethyl-1,7-heptanediamine
    • Inchi: 1S/C11H26N2/c1-12(2)10-8-6-5-7-9-11-13(3)4/h5-11H2,1-4H3
    • InChI Key: JMMMFBSLBPPLFB-UHFFFAOYSA-N
    • SMILES: N(C)(C)CCCCCCCN(C)C

Computed Properties

  • Exact Mass: 186.20978
  • Monoisotopic Mass: 186.21
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 88.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 0.829
  • Boiling Point: 225.6°Cat760mmHg
  • Flash Point: 81.6°C
  • Refractive Index: 1.45
  • PSA: 6.48
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